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Compound of Interest

Compound Name: Oncrasin 1

Cat. No.: B1677298

Audience: Researchers, scientists, and drug development professionals.

Abstract

Oncrasin-1 is a cell-permeable indolecarboxaldehyde compound that acts as a potent anti-
cancer agent, particularly in cells with K-Ras mutations.[1] Its mechanism involves the inhibition
of RNA polymerase Il phosphorylation, leading to the suppression of RNA processing and the
induction of apoptosis.[1][2][3] Accurate and consistent preparation of Oncrasin-1 stock
solutions is critical for obtaining reproducible results in experimental settings. This document
provides a detailed protocol for the preparation, storage, and handling of Oncrasin-1 stock
solutions for use in cancer research and drug development.

Chemical and Physical Properties

A summary of the key properties of Oncrasin-1 is presented below. For batch-specific
molecular weight, always refer to the Certificate of Analysis (CoA) provided by the supplier.
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Property Value Source
1-{(4-

IUPAC Name chlorophenyl)methyl]indole-3- [4]
carbaldehyde

Molecular Formula C16H12CINO [4]

Molecular Weight 269.73 g/mol [1114]

CAS Number 75629-57-1 [4]

Appearance Solid powder N/A

Purity >98% (HPLC)

Soluble to 100 mM in
Solubility DMSOSoluble to 25 mM in [5]
ethanol

Mechanism of Action: K-Ras Synthetic Lethality

Oncrasin-1 exhibits synthetic lethality in cancer cells harboring K-Ras mutations.[2][6] In these
cells, Oncrasin-1 induces the abnormal aggregation of Protein Kinase C iota (PKCi) with
splicing factors in the nucleus. This event disrupts the interaction between PKCi and the
CDKO9/Cyclin T1 complex, which is crucial for transcriptional elongation.[5] The ultimate result is
a dramatic suppression of the phosphorylation of the C-terminal domain (CTD) of RNA
polymerase I, leading to an interruption of RNA processing, cell cycle arrest, and apoptosis.[1]

[2](3]
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Caption: Oncrasin-1 signaling pathway in K-Ras mutant cells.
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Experimental Protocols

e Oncrasin-1 powder

e Anhydrous Dimethyl Sulfoxide (DMSO)

e Anhydrous Ethanol (200 proof)

e Microcentrifuge tubes (sterile, amber or covered in foil)
o Pipettes and sterile filter tips

e Analytical balance

e \ortex mixer

 Ultrasonic bath (optional, for DMSO)

The overall process involves weighing the compound, dissolving it in the appropriate solvent,
ensuring complete dissolution, and aliquoting for storage to prevent degradation from repeated
freeze-thaw cycles.[1]

1. Weigh
Oncrasin-1 Powder

5. Store at
-20°C or -80°C

2. Add Solvent
(e.g., DMSO)

3. Vortex/Sonicate
to Dissolve

4. Aliquot into
Light-Protected Tubes

Click to download full resolution via product page

Caption: Workflow for preparing Oncrasin-1 stock solutions.

This protocol is for preparing a high-concentration stock solution, suitable for most in vitro
applications.

o Calculation: To prepare a 10 mM stock solution, calculate the required mass of Oncrasin-1
using the formula: Mass (mg) = Desired Concentration (mM) x Desired Volume (mL) x
Molecular Weight ( g/mol ) / 1000
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o Example for 1 mL of 10 mM stock: Mass (mg) = 10 mM x 1 mL x 269.73 g/mol / 1000 =
2.6973 mg

o Weighing: Carefully weigh out the calculated amount of Oncrasin-1 powder using an
analytical balance and place it into a sterile microcentrifuge tube.

o Dissolving: Add the calculated volume of anhydrous DMSO to the tube. For the example
above, add 1 mL of DMSO.

o Mixing: Close the tube tightly and vortex thoroughly for 1-2 minutes until the powder is
completely dissolved. If necessary, use an ultrasonic bath to aid dissolution.[7] The solution
should be clear.

» Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile,
light-protected (e.g., amber) microcentrifuge tubes. This prevents contamination and
degradation from multiple freeze-thaw cycles.[1]

This protocol provides an alternative for experiments where DMSO may be undesirable. Note
the lower maximum solubility in ethanol.[5]

e Calculation: The calculation is identical to the DMSO protocol. For 1 mL of 10 mM stock, you
will need 2.6973 mg of Oncrasin-1.

» Weighing: Weigh the calculated amount of Oncrasin-1 powder and place it into a sterile
microcentrifuge tube.

 Dissolving: Add the desired volume of anhydrous ethanol (e.g., 1 mL).

o Mixing: Close the tube tightly and vortex vigorously for several minutes. Ensure the solution
is clear and all solute has dissolved.

» Aliquoting and Storage: Aliquot the solution into smaller volumes in sterile, light-protected
tubes for storage.

Storage and Stability

Proper storage is essential to maintain the activity of Oncrasin-1. Follow the guidelines below
for both the solid compound and prepared stock solutions.
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Storage . .
Form Stability Period Notes
Temperature
) Store protected from
Solid Powder +4°C 2 years )
light.
For longer-term
-20°C 3 years
storage.
Aliguot to avoid
freeze-thaw cycles.
] Solutions may be
Stock Solution -20°C Up to 3 months
stable for up to 1 year
according to some
suppliers.[1]
Recommended for
-80°C Up to 2 years long-term storage of

stock solutions.[1]

Note: It is recommended to prepare fresh solutions and use them on the same day if possible.
[5] Before use, equilibrate the frozen aliquot to room temperature and ensure no precipitate has
formed.[5]

Safety Precautions

Oncrasin-1 is a bioactive compound. Standard laboratory safety practices should be followed.
Wear appropriate personal protective equipment (PPE), including gloves, a lab coat, and safety
glasses, when handling the powder and solutions. Work in a well-ventilated area or a chemical
fume hood.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Stock Solutions for Experimental Use]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1677298#preparing-oncrasin-1-stock-solutions-for-
experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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